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Compound of Interest

Compound Name: Dantrolene-13C3

Cat. No.: B564431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and a representative experimental application for Dantrolene-13C3. The

information is intended to support researchers, scientists, and drug development professionals

in the safe and effective use of this isotopically labeled compound.

Safety Data Sheet (SDS) Summary
The following tables summarize the key safety and property information for Dantrolene. This

information is compiled from various supplier safety data sheets for Dantrolene and its

isotopically labeled analogs and should be considered representative for Dantrolene-13C3.

Users must always refer to the specific SDS provided by their supplier before handling the

compound.

Physical and Chemical Properties
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Property Value Source

Chemical Formula C₁₁¹³C₃H₁₀N₄O₅ [1]

Molecular Weight 317.23 g/mol [1][2]

Appearance
Yellow-orange solid crystalline

powder
[3]

Solubility Poor water solubility [4]

Storage Temperature

4°C, sealed in a cool, well-

ventilated area away from

direct sunlight and ignition

sources.

[5]

Toxicological Information
Metric Value Species Source

LD₅₀ (Oral) 7,432 mg/kg Rat [6]

LDLO (Oral) 600 mg/kg Woman [6]

Intraperitoneal LD₅₀ 413 mg/kg Rat [6]

Subcutaneous LD₅₀ >16 g/kg Rat [6]

Hazard Identification
Hazard Statement Description

H341 Suspected of causing genetic defects.[6]

H351 Suspected of causing cancer.[6]

H361
Suspected of damaging fertility or the unborn

child.[6]

H373
May cause damage to organs through

prolonged or repeated exposure.[6]
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Handling Precautions
Strict adherence to safety protocols is essential when handling Dantrolene-13C3.

Engineering Controls: Use only in areas with appropriate exhaust ventilation to minimize dust

and aerosol formation.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate safety glasses or goggles.[3]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[7]

Safe Handling Practices:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

Avoid prolonged or repeated exposure.[8]

Keep away from sources of ignition.[8]

Take precautionary measures against static discharge.[8]

Wash hands thoroughly after handling.[9]

First Aid Measures:

Inhalation: Move the exposed person to fresh air. Seek medical attention if symptoms

persist.[10]

Skin Contact: Immediately wash with soap and water and rinse thoroughly.[8]

Eye Contact: Rinse opened eye for several minutes under running water. If symptoms

persist, consult a doctor.[8]

Ingestion: Rinse mouth and consult a doctor. Do not induce vomiting.[9]
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Mechanism of Action: Signaling Pathway
Dantrolene acts as a postsynaptic muscle relaxant by inhibiting the release of calcium ions

from the sarcoplasmic reticulum in muscle cells.[4] It achieves this by binding to and

antagonizing the ryanodine receptor 1 (RyR1), a key channel for calcium release.[1] This

reduction in intracellular calcium concentration uncouples muscle excitation from contraction.

[11]

Caption: Dantrolene's mechanism of action in a skeletal muscle cell.

Representative Experimental Protocol:
Quantification of Dantrolene in Plasma using LC-
MS/MS with Dantrolene-13C3 as an Internal
Standard
This protocol outlines a common use for Dantrolene-13C3 as an internal standard for the

accurate quantification of Dantrolene in biological matrices, such as plasma, using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Objective
To determine the concentration of Dantrolene in plasma samples from a pharmacokinetic study

using a stable isotope-labeled internal standard (Dantrolene-13C3) to correct for matrix effects

and variations in sample processing and instrument response.

Materials and Reagents
Dantrolene (analytical standard)

Dantrolene-13C3 (internal standard)

Control plasma (e.g., human, rat)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Water (LC-MS grade)

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS/MS system

Stock and Working Solutions
Dantrolene Stock Solution (1 mg/mL): Accurately weigh and dissolve Dantrolene in a suitable

solvent (e.g., DMSO or methanol).

Dantrolene-13C3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and

dissolve Dantrolene-13C3 in the same solvent.

Dantrolene Working Solutions: Prepare a series of dilutions from the stock solution in 50%

acetonitrile to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

Dantrolene-13C3 Working Solution (50 ng/mL): Dilute the internal standard stock solution in

50% acetonitrile.

Sample Preparation
Protein Precipitation:

Pipette 50 µL of plasma sample (calibration standard, quality control, or unknown) into a

microcentrifuge tube.

Add 10 µL of the Dantrolene-13C3 working solution (50 ng/mL) and vortex briefly.

Add 150 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifugation:
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Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

Supernatant Transfer:

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate Dantrolene from matrix components (e.g., 5% to

95% B over 5 minutes).

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode (to be

optimized).

Multiple Reaction Monitoring (MRM):

Dantrolene: Monitor a specific precursor-to-product ion transition (e.g., m/z 315 -> m/z

240).

Dantrolene-13C3: Monitor the corresponding transition for the labeled compound (e.g.,

m/z 318 -> m/z 243).

Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal

intensity.
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Data Analysis
Integrate the peak areas for both Dantrolene and Dantrolene-13C3 for each sample.

Calculate the peak area ratio (Dantrolene / Dantrolene-13C3).

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of Dantrolene in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow Diagram
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Sample Preparation

Analysis

Data Processing

Plasma Sample (50 µL)

Add Dantrolene-13C3 IS (10 µL)

Add Acetonitrile (150 µL) & Vortex

Centrifuge (14,000 x g, 10 min)

Transfer Supernatant

LC-MS/MS Analysis

Data Acquisition (MRM)

Peak Area Integration

Calculate Peak Area Ratio

Construct Calibration Curve

Quantify Unknown Samples

Click to download full resolution via product page

Caption: Workflow for Dantrolene quantification using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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